![molecular formula C14H11IN2 B1600202 1-benzyl-3-iodo-1H-indazole CAS No. 205643-28-3](/img/structure/B1600202.png)
1-benzyl-3-iodo-1H-indazole
Overview
Description
1-Benzyl-3-iodo-1H-indazole is a chemical compound with the linear formula C14H11IN2 . It has a molecular weight of 334.16 . The compound is solid in its physical form and should be stored at 4°C, protected from light .
Synthesis Analysis
The synthesis of 1H-indazole, which is the core structure of 1-benzyl-3-iodo-1H-indazole, has been studied extensively . A practical synthesis method involves the cyclization of ortho-substituted benzylidenehydrazine using ortho-substituted benzaldehyde as the starting material . This method has been developed using 2-fluoro and 2-hydroxyl benzaldehyde . A novel mechanism related to the synthesis of indazole has been proposed, which involves a hydrogen bond propelled mechanism .Molecular Structure Analysis
The molecular structure of 1-benzyl-3-iodo-1H-indazole is defined by its InChI code: 1S/C14H11IN2/c15-14-12-8-4-5-9-13(12)17(16-14)10-11-6-2-1-3-7-11/h1-9H,10H2 .Chemical Reactions Analysis
The chemical reactions involving 1H-indazole have been explored in various studies . These include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without a catalyst and solvent from 2-azidobenzaldehydes and amines .It should be stored at a temperature of 4°C and protected from light .
Scientific Research Applications
Anticancer Activity
1-Benzyl-3-iodo-1H-indazole has shown promise in anticancer research due to its ability to inhibit cell growth in various neoplastic cell lines. It’s particularly effective against colon and melanoma cell lines, where it can induce a block in the G0–G1 phase of the cell cycle . This suggests its potential use in targeted cancer therapies.
Antihypertensive Applications
Indazole derivatives, including 1-benzyl-3-iodo-1H-indazole, have been identified as potential antihypertensive agents. Their mechanism of action may involve the modulation of nitric oxide production or the inhibition of enzymes that regulate blood pressure .
Antidepressant Properties
The structural motif of indazole is present in several marketed drugs with antidepressant properties. The pharmacological activity of 1-benzyl-3-iodo-1H-indazole could be explored for the development of new antidepressants .
Anti-inflammatory Uses
Indazole compounds are known for their anti-inflammatory effects. 1-Benzyl-3-iodo-1H-indazole could be utilized in the synthesis of drugs aimed at treating inflammatory conditions .
Antibacterial Agents
The indazole nucleus is a common feature in molecules with antibacterial activity. Research into 1-benzyl-3-iodo-1H-indazole could lead to the development of new antibacterial drugs, especially for resistant strains of bacteria .
Positron Emission Tomography (PET) Radiotracers
1-Benzyl indazole derivatives have been used to create PET radiotracers for the early diagnosis of hypoxia in solid tumors. This application is crucial for the management of malignant tumors and could guide effective cancer therapy .
Phosphoinositide 3-Kinase δ Inhibitors
Indazoles can act as selective inhibitors of phosphoinositide 3-kinase δ, which is involved in the treatment of respiratory diseases. The specific role of 1-benzyl-3-iodo-1H-indazole in this context could be a significant area of research .
Synthesis of Heterocyclic Compounds
1-Benzyl-3-iodo-1H-indazole is valuable in synthetic chemistry for creating a variety of heterocyclic compounds. These compounds have diverse applications in medicinal chemistry, including the development of drugs with various pharmacological activities .
Safety and Hazards
Mechanism of Action
Target of Action
Indazole-containing compounds, which include 1-benzyl-3-iodo-1h-indazole, have a wide variety of medicinal applications and can act as selective inhibitors of phosphoinositide 3-kinase δ . This suggests that 1-Benzyl-3-Iodo-1H-Indazole may interact with similar targets.
Mode of Action
It’s known that indazole derivatives can interact with their targets in a variety of ways, depending on the specific derivative and target
Result of Action
Indazole derivatives are known to have a broad range of effects, including antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial activities
properties
IUPAC Name |
1-benzyl-3-iodoindazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11IN2/c15-14-12-8-4-5-9-13(12)17(16-14)10-11-6-2-1-3-7-11/h1-9H,10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVIIKKBMPVKPKO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C3=CC=CC=C3C(=N2)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11IN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20454046 | |
Record name | 1-Benzyl-3-iodoindazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20454046 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
334.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
205643-28-3 | |
Record name | 1-Benzyl-3-iodoindazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20454046 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.